Cas no 936-04-9 (methyl trans-2-hydroxycyclohexanecarboxylate)

• Product Name: methyl trans-2-hydroxycyclohexanecarboxylate
• CAS No: 936-04-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 752633
• PubChem ID: 12495768
• Update Time: 2025-11-01

methyl trans-2-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-hydroxy-, methyl ester, trans-
• methyl trans-2-hydroxycyclohexanecarboxylate
• Methyl (1R,2R)-2-hydroxycyclohexane-1-carboxylate
• trans-2-hydroxy-cyclohexanecarboxylic acid methyl ester
• trans-Methyl2-hydroxycyclohexanecarboxylate
• EN300-6821782
• EN300-6820787
• DTXSID40500372
• rac-methyl (1R,2R)-2-hydroxycyclohexane-1-carboxylate
• 22436-30-2
• trans-Methyl 2-hydroxycyclohexanecarboxylate
• 936-04-9

• Inchi： 1S/C8H14O3/c1-11-8(10)6-4-2-3-5-7(6)9/h6-7,9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： IAJQZEQYGUQTQS-RNFRBKRXSA-N
• SMILES： O[C@@H]1CCCC[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl trans-2-hydroxycyclohexanecarboxylate

Methyl trans-2-Hydroxycyclohexanecarboxylate (CAS No. 936-04-9): A Versatile Ester in Modern Chemistry

The compound methyl trans-2-hydroxycyclohexanecarboxylate (CAS No. 936-04-9) is a cyclic ester with significant applications in organic synthesis, fragrance formulation, and pharmaceutical intermediates. Its unique structural features, including a hydroxyl group and ester functionality, make it a valuable building block for asymmetric synthesis and chiral molecule production. As sustainability and green chemistry gain traction, this ester's role in biocatalysis and solvent-free reactions has attracted attention from researchers and industrial users alike.

One of the most searched questions about methyl trans-2-hydroxycyclohexanecarboxylate revolves around its stereoselective synthesis. Recent studies highlight its utility in producing enantiomerically pure compounds, a critical requirement for active pharmaceutical ingredients (APIs). The trans configuration of the hydroxyl group enhances its stability compared to cis isomers, making it preferable for long-term storage and transport—a key concern for supply chain managers.

In fragrance applications, CAS 936-04-9 contributes woody-herbal notes, aligning with the growing demand for natural-like aroma chemicals. Perfumers frequently search for alternatives to restricted allergens, and this ester's biodegradability profile positions it as an eco-friendly option. Analytical techniques like GC-MS and HPLC chiral separation are commonly discussed in relation to quality control protocols for this material.

The compound's hydrogen bonding capacity makes it relevant in polymer modification research. Material scientists investigating biodegradable plastics have explored its incorporation into polyesters to adjust crystallinity and thermal properties. This connects to trending searches about "circular economy" and "renewable monomers"—topics dominating sustainable materials forums.

From a regulatory perspective, methyl trans-2-hydroxycyclohexanecarboxylate benefits from not being classified under REACH SVHC or other major chemical restrictions. Safety data sheets emphasize standard ester handling procedures, though its low volatility (bp ~250°C) reduces inhalation risks compared to smaller esters—a point frequently queried by industrial hygiene specialists.

Emerging applications include its use as a chiral auxiliary in asymmetric catalysis. Organic chemists searching for "recoverable directing groups" have documented its temporary coordination with transition metals to control stereochemistry in C-H activation reactions. Such methodologies align with the pharmaceutical industry's push toward atom-economical synthesis.

Storage recommendations for 936-04-9 often appear in technical FAQs. The compound demonstrates excellent stability under nitrogen at room temperature, but like most esters, requires protection from moisture. This practical consideration intersects with popular searches about chemical shelf life extension strategies in R&D laboratories.

Analytical challenges related to methyl trans-2-hydroxycyclohexanecarboxylate purity often involve distinguishing it from regioisomers. Advanced techniques like 2D NMR (particularly HSQC and HMBC) provide definitive structural confirmation—a topic of interest for QC analysts troubleshooting batch inconsistencies.

In academic settings, this ester serves as an instructive example for teaching conformational analysis. The cyclohexane ring's chair conformation and equatorial positioning of substituents make it a model compound for illustrating steric effects—frequently cited in organic chemistry pedagogy discussions.

The future trajectory for CAS 936-04-9 appears promising, particularly in green solvent systems. Recent patents describe its use as a co-solvent in supercritical CO₂ extractions, capitalizing on its polarity tunability. This innovation addresses the pressing need for VOC-reduction in extraction technologies—a hot topic in botanical and food ingredient processing.